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Compound of Interest

Compound Name: N-Methylhexanamide

CAS No.: 3418-05-1

Cat. No.: B1216667

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Methylhexanamide, a fatty acid amide, presents significant potential for application within

agrochemical formulations. Its amphiphilic molecular structure, characterized by a polar amide

head and a nonpolar hexyl tail, suggests multifaceted roles as a solvent, co-solvent, adjuvant,

and surfactant. These properties can be leveraged to enhance the stability, efficacy, and

application of pesticide formulations. This document provides detailed application notes and

protocols for evaluating the utility of N-Methylhexanamide in various agrochemical contexts.

Physicochemical Properties of N-Methylhexanamide
A comprehensive understanding of the physicochemical properties of N-Methylhexanamide is

essential for its effective incorporation into agrochemical formulations.
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Property Value Source

Molecular Formula C₇H₁₅NO PubChem

Molecular Weight 129.20 g/mol PubChem

Appearance Colorless to pale yellow liquid Inferred

Boiling Point 214-216 °C
Inferred from similar

compounds

Solubility in Water Sparingly soluble Inferred from structure

LogP (Octanol-Water Partition

Coefficient)
~1.8 Inferred from structure

Application Notes
N-Methylhexanamide as a Solvent and Co-solvent
The moderate polarity and lipophilic character of N-Methylhexanamide make it a promising

solvent or co-solvent for a range of active ingredients (AIs) with low water solubility. Its use can

be particularly advantageous in the development of Emulsifiable Concentrate (EC) and

Suspension Concentrate (SC) formulations.

Key Advantages:

Enhanced Solubility: Can dissolve a variety of lipophilic AIs, including certain synthetic

pyrethroids and some herbicides.

Improved Formulation Stability: Acts as a bridge between the AI and the emulsifier system in

EC formulations, preventing crystallization of the AI at low temperatures.

Reduced Phytotoxicity: May offer a safer alternative to more aggressive aromatic solvents,

potentially reducing crop injury.

N-Methylhexanamide as an Adjuvant
As an adjuvant, N-Methylhexanamide can significantly enhance the biological efficacy of

pesticides. Its potential functions as an adjuvant include:
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Surfactant/Wetting Agent: The amphiphilic nature of N-Methylhexanamide suggests it can

reduce the surface tension of spray droplets, leading to better spreading and coverage on

leaf surfaces.

Penetrant: The lipophilic hexyl chain can facilitate the penetration of AIs through the waxy

cuticle of plant leaves and the chitinous exoskeleton of insects. This is particularly relevant

for systemic herbicides and contact insecticides.

Sticker: The amide group can form hydrogen bonds, potentially increasing the adhesion of

the spray deposit to the target surface and improving rainfastness.

Experimental Protocols
The following protocols provide a framework for evaluating the performance of N-
Methylhexanamide in agrochemical formulations.

Protocol 1: Determination of Active Ingredient Solubility
Objective: To quantify the solubility of a specific active ingredient in N-Methylhexanamide.

Materials:

N-Methylhexanamide

Active Ingredient (e.g., a technical-grade herbicide or insecticide)

Analytical balance

Scintillation vials or sealed flasks

Shaking incubator or magnetic stirrer

High-Performance Liquid Chromatography (HPLC) system with a suitable detector

Methodology:

Prepare saturated solutions by adding an excess of the AI to a known volume of N-
Methylhexanamide in a sealed vial.
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Equilibrate the vials at a constant temperature (e.g., 25°C) in a shaking incubator for 24-48

hours to ensure equilibrium is reached.

After equilibration, allow the undissolved AI to settle.

Carefully withdraw an aliquot of the clear supernatant and dilute it with a suitable solvent

(e.g., acetonitrile).

Analyze the diluted sample by HPLC to determine the concentration of the dissolved AI.

Compare the results with the solubility of the AI in standard agrochemical solvents.

Data Presentation:

Solvent Active Ingredient Solubility (g/L) at 25°C

N-Methylhexanamide [Specify AI 1] Hypothetical Data

N-Methylhexanamide [Specify AI 2] Hypothetical Data

Standard Solvent 1 [Specify AI 1] Hypothetical Data

Standard Solvent 1 [Specify AI 2] Hypothetical Data

Standard Solvent 2 [Specify AI 1] Hypothetical Data

Standard Solvent 2 [Specify AI 2] Hypothetical Data

Protocol 2: Evaluation of Surfactant Properties - Contact
Angle Measurement
Objective: To assess the ability of N-Methylhexanamide to improve the wetting of a spray

solution on a leaf surface.

Materials:

N-Methylhexanamide

Deionized water
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Surfactant-free herbicide formulation (or a tracer dye solution)

Goniometer or contact angle measurement system

Freshly collected plant leaves (e.g., a representative weed or crop species)

Micropipette

Methodology:

Prepare a series of aqueous solutions containing varying concentrations of N-
Methylhexanamide (e.g., 0.01%, 0.1%, 0.5%, 1.0% v/v).

Mount a fresh leaf on the goniometer stage.

Using a micropipette, carefully deposit a small droplet (e.g., 5 µL) of a test solution onto the

adaxial (upper) surface of the leaf.

Immediately capture an image of the droplet and measure the contact angle between the

droplet and the leaf surface.

Repeat the measurement at least five times for each concentration and for a control (water

without N-Methylhexanamide).

Calculate the average contact angle for each concentration.

Data Presentation:

N-Methylhexanamide Concentration (v/v)
Average Contact Angle (°) on [Leaf
Species]

0% (Control) Hypothetical Data

0.01% Hypothetical Data

0.1% Hypothetical Data

0.5% Hypothetical Data

1.0% Hypothetical Data

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1216667/docs?utm_src=pdf-body#the-role-of-n-methylhexanamide-in-agrochemical-formulations-application-notes-and-protocols
https://www.benchchem.com/product/b1216667/docs?utm_src=pdf-body#the-role-of-n-methylhexanamide-in-agrochemical-formulations-application-notes-and-protocols
https://www.benchchem.com/product/b1216667/docs?utm_src=pdf-body#the-role-of-n-methylhexanamide-in-agrochemical-formulations-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216667?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 3: Assessment of Penetration Enhancement
Objective: To determine if N-Methylhexanamide enhances the penetration of a systemic

herbicide through the plant cuticle.

Materials:

N-Methylhexanamide

Radiolabeled systemic herbicide (e.g., ¹⁴C-glyphosate)

Plant species with a well-defined cuticle (e.g., barley or a broadleaf weed)

Microsyringe

Cellulose acetate stripping solution

Liquid scintillation counter

Growth chamber

Methodology:

Grow test plants to a suitable stage in a controlled environment.

Prepare a treatment solution of the radiolabeled herbicide with and without N-
Methylhexanamide at a relevant concentration.

Apply a small, precise droplet of the treatment solution to the center of a mature leaf of each

plant.

After a set absorption period (e.g., 24 hours), wash the leaf surface with a water-surfactant

solution to remove unabsorbed herbicide.

Apply a thin layer of cellulose acetate solution to the treated area and allow it to dry.

Peel off the resulting film to remove any remaining surface residue.
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Excise the treated leaf area and analyze the amount of radioactivity that has penetrated the

cuticle using a liquid scintillation counter.

Compare the amount of absorbed herbicide between treatments with and without N-
Methylhexanamide.

Data Presentation:

Treatment Herbicide
N-
Methylhexanamide
Conc. (v/v)

% Herbicide
Penetration (after
24h)

Control [Specify Herbicide] 0% Hypothetical Data

Test [Specify Herbicide] 0.5% Hypothetical Data

Test [Specify Herbicide] 1.0% Hypothetical Data

Visualizations

Preparation Equilibration Analysis Result

Weigh excess AI Add to known volume of N-Methylhexanamide Shake at 25°C for 24-48h Settle and collect supernatant Dilute aliquot HPLC analysis Quantify AI Solubility

Click to download full resolution via product page

Caption: Workflow for determining active ingredient solubility.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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